Ethyl 4-hydroxy-4-methylpiperidine-1-carboxylate

• CAS RN: 303983-34-8
• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: ethyl 4-hydroxy-4-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C9H17NO3/c1-3-13-8(11)10-6-4-9(2,12)5-7-10/h12H,3-7H2,1-2H3
• InChI Key: XATWMNPBRLOGDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)(C)O

Description

Ethyl 4-hydroxy-4-methylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C9H17NO3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At −30° C. and under N2 atmosphere, to a solution of ethyl 4-oxopiperidine-1-carboxylate (282) (6.0 g, 35.1 mmol) in anhydrous Et2O (100 mL) was added MeMgBr (3.0 M, 14 mL, 42.1 mmol). The resulting mixture was stirred at 0° C. for 2 hours before being quenched with aqueous NH4Cl solution. The mixture was extracted with DCM (30 mL×3). The combined organic layers were washed with brine, dried over Na2SO4, concentrated in vacuo and subjected to silica flash column chromatography using 0 to 50% EtOAc in PE (petroleum ether) to isolate ethyl 4-hydroxy-4-methylpiperidine-1-carboxylate (283) (4 g, 61%) as an oil.